Cas no 2416234-38-1 (4-bromo-5-methyl-1,2,3,6-tetrahydropyridine)

• Product Name: 4-bromo-5-methyl-1,2,3,6-tetrahydropyridine
• CAS No: 2416234-38-1
• MF: C₆H₁₀BrN
• MW: 176.054300785065
• MDL: MFCD32667498
• CID: 5599457
• PubChem ID: 146155050
• Update Time: 2023-11-27

4-bromo-5-methyl-1,2,3,6-tetrahydropyridine Chemical and Physical Properties

Names and Identifiers

• 4-bromo-5-methyl-1,2,3,6-tetrahydropyridine
• EN300-26667622
• 2416234-38-1
• Pyridine, 4-bromo-1,2,3,6-tetrahydro-5-methyl-

• MDL： MFCD32667498
• Inchi： 1S/C6H10BrN/c1-5-4-8-3-2-6(5)7/h8H,2-4H2,1H3
• InChI Key： FSEQNQQQFJKJIU-UHFFFAOYSA-N
• SMILES： C1NCC(C)=C(Br)C1

Computed Properties

• Exact Mass: 174.99966g/mol
• Monoisotopic Mass: 174.99966g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 12Ų

Experimental Properties

• Density: 1.395±0.06 g/cm3(Predicted)
• Boiling Point: 206.0±35.0 °C(Predicted)
• pka: 7.13±0.10(Predicted)